3-benzyl-5-methyl-7-(morpholine-4-carbonyl)-1H-pyrrolo[3,2-d]pyrimidine-2,4(3H,5H)-dione

• IUPAC Name: 3-benzyl-5-methyl-7-(morpholine-4-carbonyl)-1H-pyrrolo[3,2-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C19H20N4O4/c1-21-12-14(17(24)22-7-9-27-10-8-22)15-16(21)18(25)23(19(26)20-15)11-13-5-3-2-4-6-13/h2-6,12H,7-11H2,1H3,(H,20,26)
• InChI Key: JDPDSXKXTSNCCR-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C2=C1C(=O)N(C(=O)N2)CC3=CC=CC=C3)C(=O)N4CCOCC4
• Molecular Formula: C19H20N4O4
• Molecular Weight: 368.4 g/mol

Description

The compound “3-benzyl-5-methyl-7-(morpholine-4-carbonyl)-1H-pyrrolo[3,2-d]pyrimidine-2,4(3H,5H)-dione” is a complex organic molecule. It contains a pyrrolopyrimidine core, which is a bicyclic system consisting of a pyrrole ring fused with a pyrimidine ring. This core is substituted with a benzyl group at the 3-position, a methyl group at the 5-position, and a morpholine-4-carbonyl group at the 7-position.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The pyrrolopyrimidine core would likely contribute to the rigidity of the molecule, while the benzyl and morpholine-4-carbonyl groups would add additional complexity.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by the various functional groups present. For example, the pyrrolopyrimidine core might undergo reactions typical of aromatic systems, while the carbonyl group in the morpholine-4-carbonyl substituent might be involved in reactions typical of carbonyl compounds.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of multiple polar groups (such as the carbonyl group and the nitrogen atoms in the morpholine and pyrrolopyrimidine rings) could influence its solubility in various solvents.

Scientific Research Applications

Synthesis and Structural Analysis

• Synthesis of Novel Compounds : Studies have demonstrated the synthesis of various novel compounds involving derivatives of morpholine, which is structurally related to the specified chemical. For instance, the synthesis of 5-trifluoromethoxy-1-morpholinomethyl-1H-indole-2,3-dione derivatives highlights the creation of new chemical entities with potential applications in various fields of chemistry and medicine (Kaynak, Özbey, & Karalı, 2013).

• Crystal Structure Analysis : The crystal structure of related compounds, such as 1-methyl-7-exo-t-butylbicyclo[3.3.1]nonane-2,9-dione, provides insights into the stereochemistry of reactions involving morpholine derivatives. This information is vital for understanding the molecular interactions and designing new compounds with desired properties (Hickmott, Cox, & Sim, 1974).

Polymer and Material Science

• Polyesteramide Synthesis : Research has shown the synthesis of biodegradable polyesteramides using morpholine-2,5-dione derivatives. These polymers have potential applications in biodegradable materials and medical devices, highlighting the versatility of morpholine derivatives in polymer science (Veld, Dijkstra, & Feijen, 1992).

• Hydrophilicity Enhancement in Polymers : The polymerization of morpholine-2,5-dione derivatives has been used to increase the hydrophilicity of polylactides. This research is significant for developing new materials with improved properties for various applications, including biomedical applications (Wang & Feng, 1997).

Medicinal Chemistry

• Anticonvulsant Properties : Studies have evaluated the anticonvulsant properties of compounds derived from pyrrolidine-2,5-dione, which is structurally related to the specified chemical. This research is crucial for developing new therapeutic agents for treating epilepsy (Rybka et al., 2017).

• Anti-tumor Agents : Benzopyranylamine compounds derived from pyrrolidine and morpholine have shown potential as anti-tumor agents. This research is significant for cancer therapy and highlights the therapeutic potential of morpholine derivatives (Jurd, 1996).

• Biological Activity in Pyrimidine Derivatives : The synthesis of pyrimidine linked with morpholinophenyl derivatives and their larvicidal activity demonstrate the biological relevance of these compounds in pest control and potential medicinal applications (Gorle et al., 2016).

Safety and Hazards

Without specific information, it’s difficult to provide details on the safety and hazards associated with this compound. As with any chemical compound, appropriate safety precautions should be taken when handling it.

Future Directions

Future research on this compound could involve exploring its potential biological activity, optimizing its synthesis, and investigating its physical and chemical properties in more detail.

Mechanism of Action

Target of Action

The primary target of this compound is Cyclin-Dependent Kinase 2 (CDK2) . CDK2 is a crucial protein in cell cycle regulation and is often overexpressed in cancer cells . Therefore, inhibiting CDK2 is an appealing strategy for cancer treatment .

Mode of Action

The compound interacts with CDK2, inhibiting its activity . This inhibition likely occurs through the formation of hydrogen bonds with key residues in the CDK2 active site

Biochemical Pathways

By inhibiting CDK2, the compound disrupts the cell cycle, specifically the transition from the G1 phase to the S phase . This disruption can lead to cell cycle arrest, preventing the proliferation of cancer cells .

Result of Action

The inhibition of CDK2 by this compound leads to significant anti-proliferative effects on cancer cells . Specifically, it has been shown to inhibit the growth of various cancer cell lines, including MCF-7 and HCT-116 . The compound also induces apoptosis within HCT cells .